5-(Benzylsulfanyl)furan-2-carbaldehyde

• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 5-benzylsulfanylfuran-2-carbaldehyde
• InChI: InChI=1S/C12H10O2S/c13-8-11-6-7-12(14-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: GFZUFNADGZBQMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=C(O2)C=O

Description

5-(Benzylsulfanyl)furan-2-carbaldehyde is an organic compound with the molecular formula C12H10O2S. It is characterized by a furan ring substituted with a benzylsulfanyl group at the 5-position and an aldehyde group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Benzylsulfanyl)furan-2-carbaldehyde typically involves the reaction of furan-2-carbaldehyde with benzyl mercaptan under specific conditions. One common method is to use a base such as sodium hydroxide to deprotonate the benzyl mercaptan, which then reacts with the furan-2-carbaldehyde to form the desired product .

Industrial Production Methods

This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-(Benzylsulfanyl)furan-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzylsulfanyl group can participate in nucleophilic substitution reactions, where the sulfur atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as halides or amines in the presence of a suitable catalyst.

Major Products Formed

Oxidation: 5-(Benzylsulfanyl)furan-2-carboxylic acid.

Reduction: 5-(Benzylsulfanyl)furan-2-methanol.

Substitution: Various substituted furan derivatives depending on the nucleophile used.

Scientific Research Applications

5-(Benzylsulfanyl)furan-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(Benzylsulfanyl)furan-2-carbaldehyde depends on its specific application. In biochemical assays, it may interact with enzymes or receptors through its aldehyde group, forming covalent bonds with nucleophilic residues. The benzylsulfanyl group can also participate in various interactions, such as hydrophobic interactions or sulfur-aromatic interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

5-(Methylsulfanyl)furan-2-carbaldehyde: Similar structure but with a methyl group instead of a benzyl group.

5-(Phenylsulfanyl)furan-2-carbaldehyde: Similar structure but with a phenyl group instead of a benzyl group.

5-(Ethylsulfanyl)furan-2-carbaldehyde: Similar structure but with an ethyl group instead of a benzyl group.

Uniqueness

5-(Benzylsulfanyl)furan-2-carbaldehyde is unique due to the presence of the benzylsulfanyl group, which can influence its chemical reactivity and biological activity. The benzyl group provides additional hydrophobic interactions and steric effects, which can be advantageous in certain applications, such as drug design and material synthesis .